N-methyl-2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[(2-phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-18-16(21)15-12-8-5-9-13(12)22-17(15)19-14(20)10-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: HWYAZDDGPVWQOF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCC2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been synthesized by medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anticancer Properties

• Thiophene derivatives, including N-methyl-2-(2-phenylacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide, have been investigated for their anticancer potential. . Further studies are needed to elucidate specific mechanisms and optimize their efficacy.

Anti-Inflammatory Activity

• The thiophene ring system is associated with anti-inflammatory properties. .

Antimicrobial Effects

• Thiophene derivatives exhibit antimicrobial activity against bacteria, fungi, and other pathogens. .

Organic Semiconductors and OLEDs

• Thiophene-based molecules play a crucial role in organic electronics. They contribute to the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). .

Corrosion Inhibition

• Thiophene derivatives, including N-methyl-2-(2-phenylacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide, find use as corrosion inhibitors in industrial chemistry and material science. .

Pharmacological Potential

• The diverse pharmacological properties of thiophene-containing compounds extend beyond anticancer and anti-inflammatory effects. These include antihypertensive, anti-atherosclerotic, and other therapeutic activities. .

Mechanism of Action

Target of Action

This compound is a thiophene derivative , and thiophene-based analogs have been studied for their potential as biologically active compounds . .

Mode of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Biochemical Pathways

As a thiophene derivative, it may potentially influence a variety of biological effects . .

Result of Action

As a thiophene derivative, it may potentially exhibit a variety of pharmacological properties . .

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia. The synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of ongoing research.